Cas no 144635-02-9 (2-Pyridinemethanol, a-2-propen-1-yl-, (aS)-)

144635-02-9 structure
Product name:2-Pyridinemethanol, a-2-propen-1-yl-, (aS)-
2-Pyridinemethanol, a-2-propen-1-yl-, (aS)- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinemethanol, a-2-propen-1-yl-, (aS)-
- 2-Pyridinemethanol,α-2-propenyl-,(alphaS)-(9CI)
- (RS)-1-(2-pyridyl)but-3-en-1-ol
- 1-(2-pyridinyl)but-3-en-1-ol
- 1-(2-pyridyl)-4-piperidinol
- 1-(2-pyridyl)piperidin-4-ol
- 1-(pyridin-2-yl)-4-piperidinol
- 1-(pyridin-2-yl)but-3-en-1-ol
- 1-(pyridin-2-yl)piperidin-4-ol
- 1-[2]pyridyl-but-3-en-1-ol
- 3,4,5,6-tetrahydro-2h-[1,2']bipyridinyl-4-ol
- 4-Hydroxy-1-(pyridin-2-yl)piperidine
- 4-Hydroxy-1-(pyridin-2-yl)-piperidine
- N-(2-Pyridyl)-4-piperidinol
- Oprea1_058373
- PubChem8032
- 144635-02-9
- 2-Pyridinemethanol,alpha-2-propenyl-,(alphaS)-(9CI)
- (S)-alpha-Allyl-2-pyridinemethanol
- SCHEMBL23610048
- (1S)-1-pyridin-2-ylbut-3-en-1-ol
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- Inchi: InChI=1S/C9H11NO/c1-2-5-9(11)8-6-3-4-7-10-8/h2-4,6-7,9,11H,1,5H2/t9-/m0/s1
- InChI Key: CITJKEXGKDUPEL-VIFPVBQESA-N
- SMILES: C=CC[C@H](O)C1=NC=CC=C1
Computed Properties
- Exact Mass: 149.08400
- Monoisotopic Mass: 149.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.1Ų
- XLogP3: 1.1
Experimental Properties
- PSA: 33.12000
- LogP: 1.69110
2-Pyridinemethanol, a-2-propen-1-yl-, (aS)- Related Literature
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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Lu Mao,Hardy Sze On Chan RSC Adv., 2012,2, 10610-10617
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Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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